Cas no 2138296-51-0 (benzyl N-[5-(chlorosulfonyl)-1-ethyl-1H-pyrazol-3-yl]carbamate)

• Product Name: benzyl N-[5-(chlorosulfonyl)-1-ethyl-1H-pyrazol-3-yl]carbamate
• CAS No: 2138296-51-0
• MF: C₁₃H₁₄ClN₃O₄S
• MW: 343.785960674286
• CID: 6414990
• PubChem ID: 165456801
• Update Time: 2025-06-13

benzyl N-[5-(chlorosulfonyl)-1-ethyl-1H-pyrazol-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[5-(chlorosulfonyl)-1-ethyl-1H-pyrazol-3-yl]carbamate
• EN300-703357
• 2138296-51-0

• Inchi： 1S/C13H14ClN3O4S/c1-2-17-12(22(14,19)20)8-11(16-17)15-13(18)21-9-10-6-4-3-5-7-10/h3-8H,2,9H2,1H3,(H,15,16,18)
• InChI Key： CMKPWUTVONMAGA-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(NC(=O)OCC2C=CC=CC=2)=NN1CC)(=O)=O

Computed Properties

• Exact Mass: 343.0393548g/mol
• Monoisotopic Mass: 343.0393548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 98.7Ų

Additional information on benzyl N-[5-(chlorosulfonyl)-1-ethyl-1H-pyrazol-3-yl]carbamate

Research Brief on Benzyl N-[5-(Chlorosulfonyl)-1-ethyl-1H-pyrazol-3-yl]carbamate (CAS: 2138296-51-0)

Benzyl N-[5-(chlorosulfonyl)-1-ethyl-1H-pyrazol-3-yl]carbamate (CAS: 2138296-51-0) is a specialized chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrazole core and chlorosulfonyl functional group, serves as a critical intermediate in the synthesis of novel bioactive molecules. Its structural features make it a valuable candidate for drug discovery, particularly in the development of enzyme inhibitors and targeted therapies.

Recent studies have focused on the synthetic applications and biological activities of benzyl N-[5-(chlorosulfonyl)-1-ethyl-1H-pyrazol-3-yl]carbamate. Researchers have explored its potential as a building block for the design of sulfonamide-based inhibitors, which are known for their role in modulating various enzymatic pathways. The chlorosulfonyl moiety, in particular, enables facile derivatization, allowing for the creation of diverse sulfonamide derivatives with potential therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, investigators demonstrated the utility of this compound in the synthesis of selective carbonic anhydrase inhibitors. The study highlighted the compound's ability to form stable interactions with the active site of carbonic anhydrase IX, an enzyme overexpressed in certain cancers. These findings suggest that derivatives of benzyl N-[5-(chlorosulfonyl)-1-ethyl-1H-pyrazol-3-yl]carbamate could serve as promising candidates for anticancer drug development.

Another area of interest is the compound's role in proteolysis-targeting chimeras (PROTACs). A recent preprint on bioRxiv detailed its incorporation into PROTAC molecules designed to degrade disease-relevant proteins. The chlorosulfonyl group was leveraged to conjugate the compound to E3 ligase ligands, enabling the targeted degradation of proteins implicated in neurodegenerative diseases. This innovative approach underscores the versatility of benzyl N-[5-(chlorosulfonyl)-1-ethyl-1H-pyrazol-3-yl]carbamate in chemical biology.

Despite its promising applications, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from this compound. Researchers are actively investigating strategies to improve solubility and bioavailability while maintaining target specificity. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these efforts, as reported in a 2024 review in ACS Chemical Biology.

In conclusion, benzyl N-[5-(chlorosulfonyl)-1-ethyl-1H-pyrazol-3-yl]carbamate (CAS: 2138296-51-0) represents a versatile and valuable tool in modern drug discovery. Its applications span from enzyme inhibition to targeted protein degradation, highlighting its potential to address unmet medical needs. Ongoing research aims to further elucidate its mechanisms of action and expand its utility in therapeutic development.